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Compound of Interest

Compound Name: 2-Methyl-1,3-dioxane

Cat. No.: B3054962

Essential Safety and Handling Guide for 2-Methyl-
1,3-dioxane

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and disposal procedures for handling 2-Methyl-1,3-dioxane. The
information is intended for researchers, scientists, and professionals in drug development to
ensure safe laboratory practices.

Disclaimer: Specific safety data for 2-Methyl-1,3-dioxane is limited. Much of the following
guidance is based on the well-documented hazards of the closely related and structurally
similar compound, 2-Methyl-1,3-dioxolane, with which it is often confused in safety literature. It
is crucial to handle 2-Methyl-1,3-dioxane with the assumption that it possesses similar
hazardous properties, including high flammability and the potential to cause serious eye
irritation.

Hazard Identification and Classification

Based on available data for 2-Methyl-1,3-dioxane and its analogues, the primary hazards are:
» Flammability: Classified as a highly flammable liquid and vapor.[1][2][3][4][5]
o Eye Irritation: Can cause serious eye irritation.[1][2][6]

 Skin Irritation: May cause skin irritation.[1]
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e Respiratory Irritation: May cause respiratory irritation.[1]

Quantitative Data Summary

The following table summarizes key quantitative safety data for 2-Methyl-1,3-dioxolane, a close
analogue of 2-Methyl-1,3-dioxane.

Property Value Source
Flash Point -2 °C (28.4 °F) - closed cup [1107]
Boiling Point 82 - 83 °C (179.6 - 181.4 °F) [11[7]
Vapor Pressure 57.3 hPa at 20 °C (68 °F) [1]
Lower Explosion Limit 1.9 %(V) [1]
Relative Density 0.982 g/cm3 at 25 °C (77 °F) [11[7]
Acute Oral Toxicity (LD50) Rat - 2,900 mg/kg [1]

Operational Plan: Handling Procedures

Adherence to the following step-by-step procedures is critical for the safe handling of 2-Methyl-
1,3-dioxane.

1. Engineering Controls:

¢ Always handle 2-Methyl-1,3-dioxane in a well-ventilated area.

o A certified chemical fume hood is the preferred environment for all transfers and
manipulations of this chemical to minimize inhalation exposure.

e Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[8]

2. Personal Protective Equipment (PPE) Selection and Use:

o Eye and Face Protection: Wear tightly fitting safety goggles that conform to EN 166 (EU) or
NIOSH (US) standards.[2][6] A face shield should be used in situations with a higher risk of
splashing.[9]

o Skin Protection:
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» Gloves: Wear chemically resistant gloves. Nitrile rubber is a commonly recommended
material.[6][9] However, chemical resistance charts for "1,3-Dioxane” indicate poor
resistance for nitrile gloves and fair resistance for natural rubber.[10] Given the limited
specific data, it is advisable to double-glove or select a glove with a higher level of
protection, such as those made of Viton or polyvinyl alcohol for handling ethers and similar
compounds.[11][12] Always inspect gloves for tears or holes before use.[9] Contaminated
gloves should be disposed of immediately following proper procedures.

o Lab Coat: A flame-retardant lab coat is mandatory.[9] For handling larger quantities, a
chemical-resistant apron or suit is recommended.[9]

» Respiratory Protection: If handling outside of a fume hood or if ventilation is inadequate, a
NIOSH-approved respirator with an organic vapor cartridge is required.[9]

3. Safe Handling Practices:

e Avoid inhalation of vapor or mist.[1]

o Keep away from all sources of ignition, including heat, sparks, open flames, and hot
surfaces.[1][2][4] No smoking in the handling area.[6]

o Use non-sparking tools and explosion-proof equipment.[2][5][6][8]

o Take precautionary measures against static discharge by grounding and bonding containers
and receiving equipment.[1][2][4]

e Wash hands thoroughly after handling.[1][6][8]

Disposal Plan
Proper disposal of 2-Methyl-1,3-dioxane and its contaminated materials is crucial to prevent
environmental contamination and ensure safety.

1. Waste ldentification and Segregation:

o Clearly label a dedicated, chemically compatible waste container as "Hazardous Waste: 2-
Methyl-1,3-dioxane".

» Do not mix this waste with other chemical waste streams unless explicitly approved by your
institution's Environmental Health and Safety (EHS) department.[9]

2. Waste Collection:

o Perform all transfers of chemical waste inside a certified chemical fume hood.[9]
o Keep the waste container tightly closed at all times, except when adding waste.[1][8][9]
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» Store the waste container in a designated and properly ventilated satellite accumulation area
within the laboratory.

3. Spill Management:

« In the event of a small spill, absorb the material with a non-combustible absorbent such as
sand or vermiculite.[9]

o Place the absorbed material into a sealed container for disposal as hazardous waste.[9]

o For larger spills, evacuate the area and contact your institution's EHS department
immediately.

4. Final Disposal:

» Dispose of the hazardous waste through a licensed professional waste disposal service.
 All disposal activities must be in full compliance with local, state, and federal regulations.[2]

Visual Workflow for PPE Selection

The following diagram outlines the logical steps for selecting the appropriate Personal
Protective Equipment when handling 2-Methyl-1,3-dioxane.
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Caption: PPE selection workflow for handling 2-Methyl-1,3-dioxane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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